2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide

• IUPAC Name: 2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C20H13F4N5O2S/c21-12-1-5-14(6-2-12)29-18-16(9-27-29)19(26-11-25-18)32-10-17(30)28-13-3-7-15(8-4-13)31-20(22,23)24/h1-9,11H,10H2,(H,28,30)
• InChI Key: ZSKIITBZQSQTTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=NC=NC3=C2C=NN3C4=CC=C(C=C4)F)OC(F)(F)F
• Molecular Formula: C20H13F4N5O2S
• Molecular Weight: 463.4 g/mol

Description

2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C20H13F4N5O2S and its molecular weight is 463.41. The purity is usually 95%.
BenchChem offers high-quality 2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiopharmaceuticals Development

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related to the mentioned compound, have been reported for their selective binding to the translocator protein (18 kDa), indicating potential applications in developing radiopharmaceuticals for positron emission tomography (PET) imaging of neuroinflammatory processes (Dollé, Hinnen, Damont, et al., 2008). These compounds, including DPA-714 and its derivatives, have shown promise for in vivo imaging of microglia activation, highlighting their role in neuroinflammation studies (Damont, Médran-Navarrete, Cacheux, et al., 2015).

Neuroinflammation Imaging

The pyrazolopyrimidine acetamides have been utilized in synthesizing radioligands for the study of peripheral benzodiazepine receptors (PBRs), now known as the translocator protein (TSPO), using PET. These studies aim to investigate the potential of these radioligands in imaging neurodegenerative disorders, providing insights into the pathophysiology of diseases like Alzheimer's and Parkinson's (Fookes, Pham, Mattner, et al., 2008).

Cancer Research

Focused library synthesis and structure-activity relationship development of pyrazolopyrimidines have led to the discovery of novel TSPO ligands with enhanced affinity, offering tools for the molecular imaging of TSPO-expressing cancers. This research underscores the potential of these compounds in diagnosing and studying cancer progression and response to therapy (Tang, McKinley, Hight, et al., 2013).

Molecular Probe Development

The pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidin-5-amine derivatives have been explored for their high affinity and selectivity as antagonists for the human A2A adenosine receptor. These compounds, designed with optimized substituents, serve as pharmacological probes for studying the A2A adenosine receptor, aiding in the understanding of its role in diseases and potential therapeutic targeting (Kumar, Mishra, Deflorian, et al., 2011).